Cas no 877631-86-2 (N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide
• CAS No: 877631-86-2
• MF: C₂₅H₃₃N₅O₄
• MW: 467.56062579155
• CID: 5801577
• PubChem ID: 16809809
• Update Time: 2025-07-14

N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• Ethanediamide, N1-[2-(2-furanyl)-2-(4-phenyl-1-piperazinyl)ethyl]-N2-[3-(2-oxo-1-pyrrolidinyl)propyl]-
• 877631-86-2
• AKOS024653605
• N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-(2-oxopyrrolidin-1-yl)propyl)oxalamide
• F2504-0165
• N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]ethanediamide
• N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide

• Inchi： 1S/C25H33N5O4/c31-23-10-4-12-30(23)13-6-11-26-24(32)25(33)27-19-21(22-9-5-18-34-22)29-16-14-28(15-17-29)20-7-2-1-3-8-20/h1-3,5,7-9,18,21H,4,6,10-17,19H2,(H,26,32)(H,27,33)
• InChI Key： HAEYCBKROKFATL-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)(=O)C(NCCCN1CCCC1=O)=O

Computed Properties

• Exact Mass: 467.25325455g/mol
• Monoisotopic Mass: 467.25325455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• pka: 12.45±0.46(Predicted)

Additional information on N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide

Research Brief on N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS: 877631-86-2)

Recent studies on the compound N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide (CAS: 877631-86-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of investigation for its pharmacological properties, particularly in targeting specific biological pathways relevant to neurological and psychiatric disorders.

The research background of this compound stems from its hybrid molecular architecture, which combines a furan ring, a phenylpiperazine moiety, and a pyrrolidinone group. These structural elements are known to confer affinity for various neurotransmitter receptors, including serotonin and dopamine receptors. Recent studies have focused on elucidating the compound's mechanism of action, pharmacokinetics, and therapeutic efficacy in preclinical models.

One of the primary objectives of recent research has been to evaluate the compound's binding affinity and selectivity for specific receptor subtypes. In vitro assays using radioligand binding techniques have demonstrated that N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide exhibits high affinity for the 5-HT_1A receptor, a target implicated in anxiety and depression. Additionally, the compound has shown moderate activity at D₂ and D₃ dopamine receptors, suggesting potential applications in the treatment of schizophrenia and other dopaminergic disorders.

In vivo studies have further explored the compound's behavioral effects. Animal models of anxiety and depression, such as the forced swim test and elevated plus maze, have revealed that administration of this compound produces anxiolytic and antidepressant-like effects comparable to those of established reference drugs. These findings are supported by neurochemical analyses, which indicate increased serotonin and dopamine levels in key brain regions following treatment.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability, metabolism, and half-life. Results indicate that N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing. Metabolite profiling has identified the major metabolic pathways, with the furan and pyrrolidinone moieties undergoing oxidative transformations.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies have focused on modifying the core structure to enhance receptor specificity and reduce potential side effects. Computational modeling and molecular docking simulations have been employed to guide these modifications, yielding derivatives with improved pharmacological profiles.

In conclusion, N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-N-3-(2-oxopyrrolidin-1-yl)propylethanediamide represents a promising candidate for further development in the treatment of neurological and psychiatric disorders. Its unique structural features, combined with its demonstrated pharmacological activity, make it a valuable subject of ongoing research. Future studies will likely focus on advancing the compound through preclinical development and exploring its potential in combination therapies.